Cas no 1496495-94-3 (3-Isopropylisothiazole-4-carbonitrile)

3-Isopropylisothiazole-4-carbonitrile is a specialized heterocyclic compound featuring an isothiazole core substituted with an isopropyl group and a nitrile functionality at the 3- and 4-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The nitrile group offers versatile transformation potential, enabling further derivatization into amines, amides, or carboxylic acids. Its isothiazole scaffold is notable for its stability and electron-withdrawing properties, which can enhance the electrophilic character of adjacent reaction sites. The compound is typically handled under controlled conditions due to its sensitivity. Suitable for researchers requiring precise functionalization in complex molecular architectures.

3-Isopropylisothiazole-4-carbonitrile structure

1496495-94-3 structure

Product Name:3-Isopropylisothiazole-4-carbonitrile

CAS No:1496495-94-3

MF:C₇H₈N₂S

MW:152.216819763184

CID:4820447

Update Time:2026-02-27

3-Isopropylisothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Isopropylisothiazole-4-carbonitrile
- Inchi： 1S/C7H8N2S/c1-5(2)7-6(3-8)4-10-9-7/h4-5H,1-2H3
- InChI Key： BIDRLFVDIOKFOZ-UHFFFAOYSA-N
- SMILES： S1C=C(C#N)C(C(C)C)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 158
XLogP3: 1.9
Topological Polar Surface Area: 64.9

3-Isopropylisothiazole-4-carbonitrile Pricemore >>

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